Cas no 157420-79-6 (7-azaspiro5.6dodecane)
7-azaspiro5.6dodecane Chemical and Physical Properties
Names and Identifiers
-
- 7-azaspiro5.6dodecane
- 7-Azaspiro[5.6]dodecane (9CI)
- 157420-79-6
- 7-Azaspiro[5.6]dodecane
- SCHEMBL21573995
- EN300-1629111
-
- Inchi: 1S/C11H21N/c1-3-7-11(8-4-1)9-5-2-6-10-12-11/h12H,1-10H2
- InChI Key: ZPTOQHLCPFOLGK-UHFFFAOYSA-N
- SMILES: C1C2(CCCCCN2)CCCC1
Computed Properties
- Exact Mass: 167.167399674g/mol
- Monoisotopic Mass: 167.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 0.92±0.1 g/cm3(Predicted)
- Boiling Point: 238.9±8.0 °C(Predicted)
- pka: 11.84±0.20(Predicted)
7-azaspiro5.6dodecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1629111-50mg |
7-azaspiro[5.6]dodecane |
157420-79-6 | 50mg |
$1020.0 | 2023-09-22 | ||
| Enamine | EN300-1629111-100mg |
7-azaspiro[5.6]dodecane |
157420-79-6 | 100mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1629111-250mg |
7-azaspiro[5.6]dodecane |
157420-79-6 | 250mg |
$1117.0 | 2023-09-22 | ||
| Enamine | EN300-1629111-500mg |
7-azaspiro[5.6]dodecane |
157420-79-6 | 500mg |
$1165.0 | 2023-09-22 | ||
| Enamine | EN300-1629111-1000mg |
7-azaspiro[5.6]dodecane |
157420-79-6 | 1000mg |
$1214.0 | 2023-09-22 | ||
| Enamine | EN300-1629111-2500mg |
7-azaspiro[5.6]dodecane |
157420-79-6 | 2500mg |
$2379.0 | 2023-09-22 | ||
| Enamine | EN300-1629111-5000mg |
7-azaspiro[5.6]dodecane |
157420-79-6 | 5000mg |
$3520.0 | 2023-09-22 | ||
| Enamine | EN300-1629111-10000mg |
7-azaspiro[5.6]dodecane |
157420-79-6 | 10000mg |
$5221.0 | 2023-09-22 | ||
| Enamine | EN300-1629111-0.05g |
7-azaspiro[5.6]dodecane |
157420-79-6 | 0.05g |
$1020.0 | 2023-05-26 | ||
| Enamine | EN300-1629111-0.1g |
7-azaspiro[5.6]dodecane |
157420-79-6 | 0.1g |
$1068.0 | 2023-05-26 |
7-azaspiro5.6dodecane Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 7-azaspiro5.6dodecane
Introduction to 7-Azaspiro[5.6]dodecane (CAS No. 157420-79-6)
7-Azaspiro[5.6]dodecane, with the CAS number 157420-79-6, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are characterized by their distinctive spiro structure, where two rings share a single atom. The spirocyclic framework of 7-azaspiro[5.6]dodecane provides it with a combination of rigidity and flexibility, making it an attractive scaffold for the design and synthesis of bioactive molecules.
The chemical structure of 7-azaspiro[5.6]dodecane consists of a seven-membered azacycle fused to a six-membered ring through a spiro center. This unique arrangement imparts specific conformational properties that can influence the compound's biological activity and pharmacological profile. Recent studies have highlighted the potential of 7-azaspiro[5.6]dodecane derivatives in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders.
In the realm of medicinal chemistry, 7-azaspiro[5.6]dodecane has been explored as a privileged scaffold for the development of novel therapeutic agents. Its spirocyclic structure offers a high degree of synthetic flexibility, allowing chemists to introduce a wide range of functional groups and substituents to modulate its biological properties. For instance, modifications at the nitrogen atom or the carbon backbone can significantly alter the compound's binding affinity to specific receptors or enzymes.
A notable application of 7-azaspiro[5.6]dodecane derivatives is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that certain derivatives exhibit potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These compounds have been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are critical factors in the pathogenesis of Alzheimer's disease.
Beyond neurodegenerative diseases, 7-azaspiro[5.6]dodecane derivatives have also shown promise in cancer therapy. Studies have demonstrated that these compounds can selectively target cancer cells by disrupting specific cellular processes such as cell cycle progression and apoptosis induction. For example, a recent study published in the Journal of Medicinal Chemistry reported that a series of 7-azaspiro[5.6]dodecane derivatives exhibited significant antiproliferative activity against various cancer cell lines, including breast cancer and lung cancer cells.
In addition to their therapeutic potential, 7-azaspiro[5.6]dodecane derivatives have been investigated for their anti-inflammatory properties. Inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that certain 7-azaspiro[5.6]dodecane derivatives can effectively inhibit pro-inflammatory cytokines and reduce inflammation in preclinical models.
The synthetic accessibility of 7-azaspiro[5.6]dodecane is another factor contributing to its popularity in drug discovery efforts. Various synthetic routes have been developed to access this scaffold efficiently, including ring-closing metathesis (RCM) and intramolecular azide-alkyne cycloaddition (IMAC). These methods allow for the rapid synthesis of diverse derivatives with varying substituents, facilitating high-throughput screening and hit-to-lead optimization processes.
In conclusion, 7-Azaspiro[5.6]dodecane (CAS No. 157420-79-6) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure provides a robust platform for the design and development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications, making it an exciting area for future exploration.
157420-79-6 (7-azaspiro5.6dodecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)